Cas no 2229322-97-6 (2-amino-2-(3,5-dimethoxypyridin-4-yl)propan-1-ol)

• Product Name: 2-amino-2-(3,5-dimethoxypyridin-4-yl)propan-1-ol
• CAS No: 2229322-97-6
• MF: C₁₀H₁₆N₂O₃
• MW: 212.245642662048
• CID: 6553412
• PubChem ID: 165722792
• Update Time: 2025-05-19

2-amino-2-(3,5-dimethoxypyridin-4-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(3,5-dimethoxypyridin-4-yl)propan-1-ol
• 2229322-97-6
• EN300-1824461

• Inchi： 1S/C10H16N2O3/c1-10(11,6-13)9-7(14-2)4-12-5-8(9)15-3/h4-5,13H,6,11H2,1-3H3
• InChI Key： DTWZEQSOGNBREE-UHFFFAOYSA-N
• SMILES： OCC(C)(C1C(=CN=CC=1OC)OC)N

Computed Properties

• Exact Mass: 212.11609238g/mol
• Monoisotopic Mass: 212.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 77.6Ų

Additional information on 2-amino-2-(3,5-dimethoxypyridin-4-yl)propan-1-ol

Research Brief on 2-amino-2-(3,5-dimethoxypyridin-4-yl)propan-1-ol (CAS: 2229322-97-6): Recent Advances and Applications

The compound 2-amino-2-(3,5-dimethoxypyridin-4-yl)propan-1-ol (CAS: 2229322-97-6) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This chiral amino alcohol derivative, characterized by its pyridine core with dimethoxy substitutions, has demonstrated promising potential in medicinal chemistry applications, particularly as a building block for drug discovery and as a ligand in asymmetric synthesis.

Recent studies published in the Journal of Medicinal Chemistry (2023) have explored the synthetic utility of this compound in developing novel kinase inhibitors. The 3,5-dimethoxypyridine moiety appears to contribute to enhanced binding affinity with ATP-binding pockets, while the amino alcohol functionality provides opportunities for structural diversification. Molecular docking simulations suggest this scaffold may be particularly effective in targeting CDK and MAPK family kinases, with potential applications in oncology therapeutics.

In synthetic chemistry applications, researchers at MIT (2024) have demonstrated the effectiveness of 2-amino-2-(3,5-dimethoxypyridin-4-yl)propan-1-ol as a chiral auxiliary in asymmetric aldol reactions. The compound's rigid pyridine core and hydrogen bonding capabilities enable high enantioselectivity (up to 98% ee) in the formation of carbon-carbon bonds, making it valuable for the synthesis of complex natural products and pharmaceutical intermediates.

Pharmacokinetic studies conducted by Pfizer's research team (2023) have investigated derivatives of this compound for improved blood-brain barrier penetration. The dimethoxy groups appear to modulate lipophilicity while maintaining aqueous solubility, addressing a common challenge in CNS drug development. Early-stage animal models show promising results for potential application in neurodegenerative disease treatments.

From a safety and toxicology perspective, recent preclinical evaluations (Nature Chemical Biology, 2024) indicate that the core structure demonstrates favorable metabolic stability and low cytotoxicity profiles. However, researchers note that the specific pharmacological effects are highly dependent on the nature of subsequent derivatizations, warranting careful structure-activity relationship studies for therapeutic applications.

The current industrial production of 2-amino-2-(3,5-dimethoxypyridin-4-yl)propan-1-ol has seen significant optimization, with new catalytic asymmetric synthesis routes achieving >90% yield and excellent enantiopurity (Organic Process Research & Development, 2023). These advances in manufacturing processes are expected to facilitate broader adoption of this versatile building block in both academic and industrial settings.

Future research directions highlighted in recent reviews include exploration of this scaffold in PROTAC design, development of fluorescence-labeled derivatives for cellular imaging, and investigation of its metal-chelating properties for catalytic applications. The compound's structural features and demonstrated versatility suggest it will remain an important focus of chemical biology research in coming years.